Cas no 1939-20-4 (2-Propenamide, 3-phenyl-N-[3-(trifluoromethyl)phenyl]-)

2-Propenamide, 3-phenyl-N-[3-(trifluoromethyl)phenyl]- structure
1939-20-4 structure
Product Name:2-Propenamide, 3-phenyl-N-[3-(trifluoromethyl)phenyl]-
CAS No:1939-20-4
MF:C16H12F3NO
MW:291.26779460907
CID:95576
PubChem ID:762966
Update Time:2025-04-18

2-Propenamide, 3-phenyl-N-[3-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • 2-Propenamide, 3-phenyl-N-[3-(trifluoromethyl)phenyl]-
    • 3-phenyl-N-[3-(trifluoromethyl)phenyl]prop-2-enamide
    • CBDivE_013665
    • 1939-20-4
    • DTXSID90354084
    • Inchi: 1S/C16H12F3NO/c17-16(18,19)13-7-4-8-14(11-13)20-15(21)10-9-12-5-2-1-3-6-12/h1-11H,(H,20,21)
    • InChI Key: ILCXYKLEHMSFSB-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC=C(C=1)NC(C=CC1C=CC=CC=1)=O)(F)F

Computed Properties

  • Exact Mass: 291.08709849g/mol
  • Monoisotopic Mass: 291.08709849g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 372
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 4.5
  • Topological Polar Surface Area: 29.1Ų
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